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Scutebarbatine Z Scutebarbatine Z
Brand Name: Vulcanchem
CAS No.: 1312716-28-1
VCID: VC0172314
InChI: InChI=1S/C26H33NO5/c1-16-7-5-9-20-25(3,11-10-18-13-21(28)31-15-18)17(2)22(29)23(26(16,20)4)32-24(30)19-8-6-12-27-14-19/h6-8,12-14,17,20,22-23,29H,5,9-11,15H2,1-4H3/t17-,20-,22-,23+,25+,26+/m1/s1
SMILES: CC1C(C(C2(C(C1(C)CCC3=CC(=O)OC3)CCC=C2C)C)OC(=O)C4=CN=CC=C4)O
Molecular Formula: C26H33NO5
Molecular Weight: 439.552

Scutebarbatine Z

CAS No.: 1312716-28-1

Main Products

VCID: VC0172314

Molecular Formula: C26H33NO5

Molecular Weight: 439.552

Scutebarbatine Z - 1312716-28-1

CAS No. 1312716-28-1
Product Name Scutebarbatine Z
Molecular Formula C26H33NO5
Molecular Weight 439.552
IUPAC Name [(1R,2R,3S,4R,4aR,8aR)-2-hydroxy-3,4,8,8a-tetramethyl-4-[2-(5-oxo-2H-furan-3-yl)ethyl]-1,2,3,4a,5,6-hexahydronaphthalen-1-yl] pyridine-3-carboxylate
Standard InChI InChI=1S/C26H33NO5/c1-16-7-5-9-20-25(3,11-10-18-13-21(28)31-15-18)17(2)22(29)23(26(16,20)4)32-24(30)19-8-6-12-27-14-19/h6-8,12-14,17,20,22-23,29H,5,9-11,15H2,1-4H3/t17-,20-,22-,23+,25+,26+/m1/s1
Standard InChIKey CWCLIHAOVIAUGY-BAMVNRKBSA-N
SMILES CC1C(C(C2(C(C1(C)CCC3=CC(=O)OC3)CCC=C2C)C)OC(=O)C4=CN=CC=C4)O
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PubChem Compound 46929396
Last Modified Nov 17 2021
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